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Compound of Interest

Compound Name: 19,20-Epoxycytochalasin D

Cat. No.: B562037 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Cross-Validated Analysis

of 19,20-Epoxycytochalasin D's Experimental Results

This guide provides a comprehensive cross-validation of the experimental results for 19,20-
Epoxycytochalasin D, a potent fungal metabolite. We delve into its cytotoxic activity,

mechanism of action, and provide a comparative analysis with other relevant cytochalasans,

supported by experimental data and detailed protocols to inform future research and drug

development endeavors.

Comparative Cytotoxicity Across Cell Lines
19,20-Epoxycytochalasin D has demonstrated a range of cytotoxic activities against various

cancer cell lines.[1] The following table summarizes the half-maximal inhibitory concentration

(IC₅₀) values, offering a quantitative comparison of its potency against different cell types and in

relation to its analogs, 19,20-Epoxycytochalasin C and Cytochalasin D.[2]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b562037?utm_src=pdf-interest
https://www.benchchem.com/product/b562037?utm_src=pdf-body
https://www.benchchem.com/product/b562037?utm_src=pdf-body
https://www.benchchem.com/product/b562037?utm_src=pdf-body
https://www.benchchem.com/product/b562037?utm_src=pdf-body
https://www.medchemexpress.com/19-20-epoxycytochalasin-d.html
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Cytotoxic_Effects_of_19_20_Epoxycytochalasin_D_and_C.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Cancer Type

19,20-
Epoxycytochal
asin D (IC₅₀ in
µM)

19,20-
Epoxycytochal
asin C (IC₅₀ in
µM)

Cytochalasin
D (IC₅₀)

BT-549
Breast Ductal

Carcinoma
7.84[1] - -

LLC-PK11 Kidney Epithelial 8.4[1] - -

P-388 Murine Leukemia

Potent Activity

(IC₅₀ = 1.6 x

10⁻⁷ mol)[3]

- -

MOLT-4
Human

Leukemia
10.0[3] 8.0[3] 25[3]

HT-29
Colon

Adenocarcinoma
- 0.65[2][4] -

HL-60

Human

Promyelocytic

Leukemia

- 1.11[2][5] -

A549
Human Lung

Carcinoma
- >10[2] -

MCF-7
Human Breast

Adenocarcinoma
- >10[2] -

PC-3
Human Prostate

Adenocarcinoma
- >10[2] -

Note: "-" indicates that data for the specific compound against that cell line was not found in the

reviewed literature.

Mechanism of Action: Disruption of the Actin
Cytoskeleton and Induction of Apoptosis
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The primary mechanism of action for 19,20-Epoxycytochalasin D, like other members of the

cytochalasan family, is the disruption of the actin cytoskeleton.[6] By binding to the barbed end

of actin filaments, it inhibits the polymerization and elongation of new actin monomers.[6] This

interference with a fundamental cellular component triggers a cascade of downstream signaling

events, ultimately leading to programmed cell death (apoptosis) and cell cycle arrest.[6] While

the precise signaling pathways for 19,20-Epoxycytochalasin D are not fully elucidated,

studies on the closely related Cytochalasin D suggest the involvement of the intrinsic

(mitochondrial) pathway of apoptosis.[6]

Cellular Environment

Cellular Response

19,20-Epoxycytochalasin D

Actin Filament

Binds to barbed end

Actin Depolymerization

Cytoskeleton Disruption

Cell Cycle Arrest Apoptosis (Programmed Cell Death)

Start Cell Seeding (96-well plate) Compound Treatment Incubation (24-72h) MTT Addition Formazan Solubilization Absorbance Measurement End

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b562037?utm_src=pdf-body
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_Biological_Activities_of_19_20_Epoxycytochalasin_D.pdf
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_Biological_Activities_of_19_20_Epoxycytochalasin_D.pdf
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_Biological_Activities_of_19_20_Epoxycytochalasin_D.pdf
https://www.benchchem.com/product/b562037?utm_src=pdf-body
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_Biological_Activities_of_19_20_Epoxycytochalasin_D.pdf
https://www.benchchem.com/product/b562037?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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